Methyl [2-methyl-2-(methylsulfanyl)propylidene]carbamate

• CAS No.: 24262-90-6
• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol
• IUPAC Name: methyl N-(2-methyl-2-methylsulfanylpropylidene)carbamate
• InChI: InChI=1S/C7H13NO2S/c1-7(2,11-4)5-8-6(9)10-3/h5H,1-4H3
• InChI Key: CLXZOHUGEZREBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=NC(=O)OC)SC

Description

Methyl [2-methyl-2-(methylsulfanyl)propylidene]carbamate is a chemical compound known for its diverse applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a carbamate group attached to a methylsulfanyl-substituted propylidene moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl [2-methyl-2-(methylsulfanyl)propylidene]carbamate typically involves the reaction of 2-methyl-2-(methylsulfanyl)propanal with methyl isocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired carbamate product . The reaction conditions often include the use of solvents such as dichloromethane and catalysts to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. These reactors allow for precise control of reaction parameters, leading to higher yields and purity of the final product. The industrial process also involves rigorous quality control measures to ensure the consistency and safety of the compound .

Chemical Reactions Analysis

Types of Reactions

Methyl [2-methyl-2-(methylsulfanyl)propylidene]carbamate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the carbamate group to amines.

Substitution: The methylsulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, with temperature, solvent, and catalyst playing crucial roles .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, amines, and various substituted derivatives of the original compound. These products have their own unique properties and applications .

Scientific Research Applications

Methyl [2-methyl-2-(methylsulfanyl)propylidene]carbamate has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pesticides, herbicides, and other agrochemicals.

Mechanism of Action

The mechanism of action of Methyl [2-methyl-2-(methylsulfanyl)propylidene]carbamate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by inhibiting certain enzymes or receptors, leading to the disruption of normal cellular processes. The exact molecular targets and pathways vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 2-methyl-2-(methylsulfanyl)propanal oxime
• 2-methyl-2-(methylsulfonyl)propanal oxime
• Aldicarb

Uniqueness

Methyl [2-methyl-2-(methylsulfanyl)propylidene]carbamate stands out due to its unique combination of a carbamate group and a methylsulfanyl-substituted propylidene moiety. This structural feature imparts distinct chemical and biological properties, making it valuable for various applications .